3-{1-[4-(5-methyl-4H-1,2,4-triazol-3-yl)phenyl]-1H-imidazol-2-yl}benzonitrile

• IUPAC Name: 3-[1-[4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]imidazol-2-yl]benzonitrile
• InChI: InChI=1S/C19H14N6/c1-13-22-18(24-23-13)15-5-7-17(8-6-15)25-10-9-21-19(25)16-4-2-3-14(11-16)12-20/h2-11H,1H3,(H,22,23,24)
• InChI Key: HFXJGIQIYVVHNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C2=CC=C(C=C2)N3C=CN=C3C4=CC=CC(=C4)C#N
• Molecular Formula: C19H14N6
• Molecular Weight: 326.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring and an imidazole ring. These types of compounds are often used in medicinal chemistry due to their ability to form hydrogen bonds with different targets, which can improve their pharmacokinetics, pharmacological, and toxicological properties.

Synthesis Analysis

While specific synthesis methods for this compound were not found, 1,2,4-triazole derivatives can be synthesized through various methods. The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the distances between them.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the triazole and imidazole rings could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its molecular weight, density, and thermal stability, would likely be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of this compound would likely depend on its specific structure and the target it interacts with. For example, some 1,2,4-triazole derivatives have been found to have anticancer activity, and their mechanism of action may involve binding to the aromatase enzyme.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its specific structure and properties. Some 1,2,4-triazole derivatives have been found to have cytotoxic activity against certain cancer cell lines, but they also showed proper selectivity against normal cell lines.

Future Directions

The future directions for research on this compound could include further investigation of its potential medicinal properties, as well as the development of more effective and potent derivatives.